Cas no 3245-88-3 (3-(2-Methoxyphenoxy)propylamine)

• Product Name: 3-(2-Methoxyphenoxy)propylamine
• CAS No: 3245-88-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD11036189
• CID: 654284
• PubChem ID: 3152108
• Update Time: 2025-07-20

3-(2-Methoxyphenoxy)propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenoxy)propan-1-amine
• 3-(2-methoxyphenoxy)-1-Propanamine
• 3-(2-Methoxy-phenoxy)-propylamine
• 1-(3-aminopropoxy)-2-methoxybenzene
• 3-(2-Methoxy-phenoxy)-propylamin
• 3-(2-methoxyphenoxy)propylamine
• AC1MK700
• AC1Q479O
• PubChem19177
• SureCN6649844
• 3-(2-Methoxyphenoxyl)propan-1-amine
• 3-(2-METHOXYPHENOXY)PROPYLAMINE HCL
• MFCD05053657
• CS-0179158
• 3245-88-3
• EN300-69499
• AKOS000140017
• J-510522
• SY008297
• JGYVHBXLANTDMO-UHFFFAOYSA-N
• Z271006104
• AS-40547
• DB-068634
• SCHEMBL6649844
• DTXSID00389983
• 3-(2-Methoxyphenoxy)propylamine

• MDL： MFCD11036189
• Inchi： 1S/C10H15NO2/c1-12-9-5-2-3-6-10(9)13-8-4-7-11/h2-3,5-6H,4,7-8,11H2,1H3
• InChI Key： JGYVHBXLANTDMO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CCCN

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.040
• Boiling Point: 284 ºC
• Flash Point: 136 ºC
• PSA: 44.48
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-Methoxyphenoxy)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-Methoxyphenoxy)propylamine

Comprehensive Overview of 3-(2-Methoxyphenoxy)propylamine (CAS No. 3245-88-3): Properties, Applications, and Industry Insights

3-(2-Methoxyphenoxy)propylamine (CAS 3245-88-3) is a specialized organic compound gaining traction in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure, featuring a methoxyphenoxy group linked to a propylamine chain, offers unique reactivity for cross-coupling reactions and bioactive molecule design. Researchers increasingly explore its role in drug delivery systems and polymer modifiers, aligning with trends in sustainable chemistry and precision manufacturing.

The compound’s physicochemical properties—including a moderate boiling point (≈250°C) and solubility in polar solvents—make it versatile for lab-scale synthesis and industrial applications. Recent studies highlight its potential in catalysis, particularly for asymmetric hydrogenation, a hot topic in green chemistry forums. Users searching for "CAS 3245-88-3 supplier" or "3-(2-Methoxyphenoxy)propylamine synthesis protocol" often seek data on purity (>98%) and storage conditions (recommended under inert gas at 4°C).

In pharmaceuticals, 3245-88-3 serves as a precursor for CNS-targeting agents, reflecting growing interest in neurodegenerative disease research. Its amine functionality enables facile conjugation with carboxylic acids, a feature exploited in prodrug development. Industry reports correlate its demand with rising investments in small-molecule APIs, as evidenced by patent filings from 2020–2023.

From an SEO perspective, queries like "3-(2-Methoxyphenoxy)propylamine safety data sheet" or "alternative to 3245-88-3" indicate user concerns about regulatory compliance and substitute availability. Analytical methods such as HPLC-UV and GC-MS are frequently discussed for quality control, with retention time and column selection being critical parameters.

Emerging applications include its use in liquid crystal formulations for displays and self-healing materials, areas trending in advanced materials research. The compound’s logP value (~1.5) suggests balanced lipophilicity, advantageous for membrane permeability studies—a key focus in drug discovery communities.

Environmental considerations drive interest in biodegradation pathways of 3-(2-Methoxyphenoxy)propylamine, with recent publications examining its microbial degradation kinetics. This aligns with global emphasis on EPA-compliant chemicals, a frequent search term among environmental scientists.

For synthetic chemists, optimization of reductive amination routes to produce 3245-88-3 remains a technical challenge. Forum discussions often cite Pd/C catalysis and pressure hydrogenation as preferred methods, though cost-effective alternatives are actively explored.

The compound’s NMR spectrum (characteristic peaks at δ 6.8–7.2 ppm for aromatic protons) is a common verification tool, as noted in QC laboratory workflows. Educational searches for "H-NMR interpretation of 3-(2-Methoxyphenoxy)propylamine" have surged by 40% since 2022, per academic database metrics.

In summary, CAS 3245-88-3 represents a multifaceted building block bridging medicinal chemistry and material innovation. Its evolving applications underscore the importance of structure-activity relationship studies, while market trends emphasize supply chain resilience—topics dominating 2023–2024 industry conferences.